6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine

• IUPAC Name: 6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C10H16N6O2/c1-2-14-3-5-15(6-4-14)10-8(16(17)18)9(11)12-7-13-10/h7H,2-6H2,1H3,(H2,11,12,13)
• InChI Key: YQHKSMAKPWMDAD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC=NC(=C2[N+](=O)[O-])N
• Molecular Formula: C10H16N6O2
• Molecular Weight: 252.27 g/mol

Description

6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine, also known as ENPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ENPA belongs to the class of pyrimidine derivatives and has been studied for its pharmacological properties.

Mechanism of Action

6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins in the body. Specifically, 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of nucleotides. This inhibition leads to a decrease in DNA synthesis, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has been shown to have a variety of biochemical and physiological effects. In addition to its antitumor and antiviral properties, 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has been shown to have anti-inflammatory effects. 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has also been studied for its potential use in treating parasitic infections, such as malaria.

Advantages and Limitations for Lab Experiments

6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has several advantages for use in laboratory experiments. It is a relatively stable compound and can be easily synthesized using standard laboratory techniques. However, 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine. One area of interest is the development of 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine derivatives with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine and its potential use in treating various diseases. Finally, studies on the pharmacokinetics and toxicity of 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine are needed to determine its safety and efficacy in clinical settings.

Scientific Research Applications

6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has been studied for its potential use in treating various diseases. Research has shown that 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine exhibits antitumor activity against cancer cells, making it a promising candidate for cancer treatment. 6-(4-ethyl-1-piperazinyl)-5-nitro-4-pyrimidinamine has also been studied for its antiviral properties and has shown potential in inhibiting the replication of certain viruses.